2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C20H21N5O/c1-15-13-21-20(22-14-15)24-11-9-17(10-12-24)25-19(26)8-7-18(23-25)16-5-3-2-4-6-16/h2-8,13-14,17H,9-12H2,1H3
• InChI Key: LJILMUMAIHDJCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCC(CC2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one, also known as MPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism Of Action

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one acts as a potent inhibitor of dopamine reuptake, which leads to an increase in extracellular dopamine levels in the brain. This increase in dopamine levels is believed to be responsible for the behavioral and physiological effects of 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one, including its potential as a drug of abuse. 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has also been shown to interact with other neurotransmitter systems in the brain, including the serotonin and norepinephrine systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, enhanced reward sensitivity, and altered cognitive function. These effects are believed to be mediated by the increase in dopamine levels in the brain, which can lead to changes in neural activity and behavior.

Advantages And Limitations For Lab Experiments

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has several advantages as a research tool, including its high potency and selectivity for dopamine reuptake inhibition. However, 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one also has several limitations, including its potential for abuse and toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one, including the development of new drugs based on its structure and mechanism of action, the investigation of its role in the regulation of other neurotransmitter systems in the brain, and the exploration of its potential as a therapeutic target for the treatment of addiction and other neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one and to determine its potential benefits and risks in various experimental settings.

Synthesis Methods

The synthesis of 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one involves a series of chemical reactions that start with the reaction of 5-methyl-2-pyrimidinamine with 1-bromo-4-(4-fluorophenyl)piperidine. This reaction generates 1-(5-methylpyrimidin-2-yl)-4-(4-fluorophenyl)piperidine, which is then subjected to further reactions to produce 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one. The final product is obtained by crystallization from a suitable solvent.

Scientific Research Applications

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has been explored as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has been used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety profiles. In neuroscience, 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one has been investigated for its role in the regulation of dopamine signaling and its potential as a therapeutic target for the treatment of addiction and other neurological disorders.